Cas no 25383-06-6 ((Z)-Prop-1-enylphosphonic Acid (Technical Grade))

• Product Name: (Z)-Prop-1-enylphosphonic Acid (Technical Grade)
• CAS No: 25383-06-6
• MF: C₃H₇O₃P
• MW: 122.059642076492
• MDL: MFCD22373409
• CID: 268253
• PubChem ID: 6436667
• Update Time: 2025-06-22

(Z)-Prop-1-enylphosphonic Acid (Technical Grade) Chemical and Physical Properties

Names and Identifiers

• (Z)-Prop-1-en-1-ylphosphonic acid
• [(Z)-prop-1-enyl]phosphonic acid
• CIS-PROPENYLPHOSPHONIC ACID
• Phosphonic acid,P-(1Z)-1-propen-1-yl-
• [(Z)-prop-1-enyl]-phosphonic acid
• cis-1-propenylphosphonic acid
• EINECS 246-928-1
• propen-c-ylphosphonic acid
• Propenylphosphonic acid
• EC 246-928-1
• Phosphonic acid, P-(1Z)-1-propen-1-yl-
• (Z)-Prop-1-en-1-ylphosphonicacid
• DTXSID801293064
• XWCIXXXLOAAWPU-IHWYPQMZSA-N
• W-110629
• SCHEMBL462085
• [(Z)-1-Propenyl]phosphonic acid
• Propenylphosphonic acid, cis-
• ((Z)-Propenyl)-phosphonic acid
• AKOS016010975
• (cis-1-Propenyl)phosphonic acid
• Phosphonic acid, propenyl-, (Z)-
• A919298
• [(Z)-Prop-1-enyl]phosphonic Acid (Technical Grade)
• P6Z7P82J2L
• 25383-06-6
• P-(1Z)-1-Propen-1-ylphosphonic acid
• NS00004208
• DB-369953
• (Z)-Prop-1-enylphosphonic Acid (Technical Grade)

• MDL： MFCD22373409
• Inchi： 1S/C3H7O3P/c1-2-3-7(4,5)6/h2-3H,1H3,(H2,4,5,6)/b3-2-
• InChI Key： XWCIXXXLOAAWPU-IHWYPQMZSA-N
• SMILES： P(/C=C\C)(=O)(O)O

Computed Properties

• Exact Mass: 122.01300
• Monoisotopic Mass: 122.013
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 111
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.5A^2
• XLogP3: -0.9

Experimental Properties

• Density: 1.343
• Boiling Point: 274.1°C at 760 mmHg
• Flash Point: 119.6 °C
• Refractive Index: 1.483
• PSA: 67.34000
• LogP: 0.69770

(Z)-Prop-1-enylphosphonic Acid (Technical Grade) Security Information

• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphonic acids and derivatives Organic phosphonic acids

Additional information on (Z)-Prop-1-enylphosphonic Acid (Technical Grade)

Introduction to (Z)-Prop-1-enylphosphonic Acid (Technical Grade) (CAS No. 25383-06-6)

(Z)-Prop-1-enylphosphonic Acid (Technical Grade) (CAS No. 25383-06-6) is a versatile compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This technical-grade acid is known for its unique chemical structure and properties, which make it an essential intermediate in the synthesis of a wide range of compounds.

The chemical structure of (Z)-Prop-1-enylphosphonic Acid consists of a propenyl group attached to a phosphonic acid moiety. The presence of the double bond in the propenyl group and the phosphonic acid functional group imparts specific reactivity and stability characteristics to the molecule. These features are crucial for its use in various synthetic pathways and as a building block for more complex molecules.

Recent research has highlighted the potential of (Z)-Prop-1-enylphosphonic Acid in the development of novel pharmaceuticals. Studies have shown that this compound can serve as a key intermediate in the synthesis of drugs targeting specific biological pathways. For instance, it has been used in the synthesis of inhibitors for enzymes involved in metabolic disorders and cancer. The ability to fine-tune the structure of these inhibitors through the use of (Z)-Prop-1-enylphosphonic Acid offers promising avenues for drug discovery and development.

In the field of agrochemicals, (Z)-Prop-1-enylphosphonic Acid has gained attention for its role in the synthesis of herbicides and fungicides. Its unique chemical properties allow for the creation of compounds with enhanced efficacy and reduced environmental impact. Research has demonstrated that derivatives of this acid can effectively control various plant pathogens while minimizing harm to non-target organisms and the environment.

The material science applications of (Z)-Prop-1-enylphosphonic Acid are also noteworthy. The compound's ability to form stable complexes with metal ions makes it useful in the development of functional materials such as catalysts, coatings, and adhesives. These materials often exhibit improved mechanical properties, thermal stability, and chemical resistance, making them valuable in industries ranging from automotive to electronics.

The technical-grade nature of (Z)-Prop-1-enylphosphonic Acid ensures that it meets high standards of purity and consistency, which are critical for industrial applications. This grade is suitable for large-scale production processes where reliability and performance are paramount. The compound's stability under various conditions, including temperature and pH, further enhances its utility in diverse manufacturing environments.

In terms of safety and handling, (Z)-Prop-1-enylphosphonic Acid (Technical Grade) should be stored in a cool, dry place away from incompatible materials. Proper personal protective equipment (PPE) should be used when handling this compound to ensure safety. Adherence to standard laboratory practices and regulatory guidelines is essential to maintain a safe working environment.

The ongoing research into the applications of (Z)-Prop-1-enylphosphonic Acid continues to uncover new possibilities for its use. Scientists are exploring its potential in areas such as biocatalysis, where it can serve as a substrate or cofactor in enzymatic reactions. Additionally, its role in developing sustainable chemical processes is being investigated, with a focus on reducing waste and energy consumption.

In conclusion, (Z)-Prop-1-enylphosphonic Acid (Technical Grade) (CAS No. 25383-06-6) is a multifaceted compound with a wide range of applications across multiple industries. Its unique chemical properties make it an invaluable intermediate in synthetic chemistry, contributing to advancements in pharmaceuticals, agrochemicals, and materials science. As research continues to evolve, the potential uses of this compound are likely to expand further, driving innovation and progress in these fields.